(E)-3-(2-bromo-4,5-dimethoxyphenyl)-2-cyano-N-(2-methyl-4-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-3-(2-bromo-4,5-dimethoxyphenyl)-2-cyano-N-(2-methyl-4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C19H16BrN3O5/c1-11-6-14(23(25)26)4-5-16(11)22-19(24)13(10-21)7-12-8-17(27-2)18(28-3)9-15(12)20/h4-9H,1-3H3,(H,22,24)/b13-7+
• InChI Key: CMEHXFCUMMSQNV-NTUHNPAUSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C(=CC2=CC(=C(C=C2Br)OC)OC)C#N
• Isomeric SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)/C(=C/C2=CC(=C(C=C2Br)OC)OC)/C#N
• Molecular Formula: C19H16BrN3O5
• Molecular Weight: 446.3 g/mol

Description

(E)-3-(2-bromo-4,5-dimethoxyphenyl)-2-cyano-N-(2-methyl-4-nitrophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C19H16BrN3O5 and its molecular weight is 446.257. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

One of the key areas of scientific research involving (E)-3-(2-bromo-4,5-dimethoxyphenyl)-2-cyano-N-(2-methyl-4-nitrophenyl)prop-2-enamide and related compounds is the development of innovative synthesis techniques. A study by Bhaskar et al. (2019) describes a ‘one-pot’ reductive cyclization method for synthesizing a structurally similar compound, highlighting the importance of efficient synthesis methods in the creation of complex organic molecules for various applications, including pharmacological research (Bhaskar et al., 2019).

Chemical Modification and Analysis

Harisha et al. (2015) achieved a new synthesis of entacapone, a COMT inhibitor, demonstrating the potential for chemical modification of similar compounds to achieve desired biological activities. This research underscores the importance of chemical modification in drug design and development (Harisha et al., 2015).

Molecular Structure and Interaction

The study of molecular structure and interaction is another crucial application. For instance, Ghosh et al. (1999) investigated the analogs of A77 1726, the active metabolite of the immunosuppressive drug leflunomide, which shares some structural similarities with this compound. Such studies are vital for understanding how structural features influence biological activity (Ghosh et al., 1999).

Development of Novel Compounds

Research on this compound and related molecules extends to the development of novel compounds with potential applications in various fields, including medicine and materials science. For example, Elapasery et al. (2020) focused on the synthesis and characterization of disperse dyes based on enaminones, indicating the broad applicability of these compounds beyond pharmacology (Elapasery et al., 2020).